Cas no 2092868-73-8 (3-Bromo-4-fluoro-2-iodoaniline)

• Product Name: 3-Bromo-4-fluoro-2-iodoaniline
• CAS No: 2092868-73-8
• MF: C₆H₄BrFIN
• MW: 315.909536361694
• CID: 6780826
• PubChem ID: 117649898
• Update Time: 2026-03-12

3-Bromo-4-fluoro-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

• G11754
• 2092868-73-8
• 3-BROMO-4-FLUORO-2-IODOANILINE
• SCHEMBL16172269
• MFCD32647628
• 3-Bromo-4-fluoro-2-iodoaniline

• Inchi： 1S/C6H4BrFIN/c7-5-3(8)1-2-4(10)6(5)9/h1-2H,10H2
• InChI Key： ODWQBNJNANLRGI-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1N)F)Br

Computed Properties

• Exact Mass: 314.85559g/mol
• Monoisotopic Mass: 314.85559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-Bromo-4-fluoro-2-iodoaniline

3-Bromo-4-Fluoro-2-Iodoaniline: A Comprehensive Overview

3-Bromo-4-fluoro-2-iodoaniline (CAS No. 2092868-73-8) is a highly specialized aromatic amine compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique substitution pattern on the aniline backbone, is a derivative of aniline with bromine, fluorine, and iodine atoms attached at specific positions. The presence of these halogens imparts distinct electronic and steric properties to the molecule, making it a valuable precursor in various chemical transformations and applications.

The synthesis of 3-bromo-4-fluoro-2-iodoaniline involves a series of carefully controlled reactions, often employing halogenation techniques and selective substitution strategies. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of transition metal catalysts to enhance the regioselectivity and yield of the synthesis process, which is crucial for its application in large-scale industrial settings.

One of the most notable applications of 3-bromo-4-fluoro-2-iodoaniline lies in its role as an intermediate in the synthesis of advanced materials. For instance, this compound has been utilized in the preparation of high-performance polymers and organic semiconductors. The halogen atoms on the aromatic ring serve as reactive sites for further functionalization, enabling the incorporation of additional substituents that can modulate the electronic properties of the resulting materials. Recent studies have demonstrated that polymers derived from this compound exhibit superior charge transport properties, making them promising candidates for next-generation electronic devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs).

In the field of pharmacology, 3-bromo-4-fluoro-2-iodoaniline has emerged as a valuable building block for drug discovery. Its unique structure allows for the creation of bioactive molecules with potential applications in treating various diseases, including cancer and neurodegenerative disorders. For example, researchers have explored its use in designing inhibitors for kinase enzymes, which are often overexpressed in cancer cells. The halogen atoms on the molecule contribute to its ability to form strong hydrogen bonds and π-interactions with target proteins, enhancing its bioactivity.

The study of 3-bromo-4-fluoro-2-iodoaniline has also extended into computational chemistry. Advanced molecular modeling techniques have been employed to predict its electronic structure, reactivity, and interactions with biological systems. These computational studies have provided valuable insights into the molecule's behavior under different conditions, aiding in the design of more efficient synthetic routes and applications.

Furthermore, recent research has focused on the environmental impact of 3-bromo-4-fluoro-2-iodoaniline and its derivatives. Scientists are investigating methods to minimize waste generation during its synthesis and to develop recycling strategies for its byproducts. This aligns with global efforts to promote sustainable chemistry practices and reduce environmental pollution.

In conclusion, 3-bromo-4-fluoro-2-iodoaniline (CAS No. 2092868-73-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As advancements in synthetic methods and computational modeling continue to unfold, the potential uses of this compound are expected to expand further, contributing significantly to scientific progress.